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Compound of Interest

Compound Name: C-Laurdan

Cat. No.: B1263050

Researchers and laboratory professionals utilizing the fluorescent probe C-Laurdan are
provided with essential guidance on its proper disposal, ensuring both personnel safety and
environmental compliance. While specific disposal instructions for C-Laurdan are not readily
available in public documentation, a conservative approach based on general principles for
handling non-hazardous chemical waste is recommended. This guide outlines the necessary
precautions, step-by-step disposal procedures, and a clear workflow to navigate the disposal
process effectively.

C-Laurdan: Key Properties for Handling and
Disposal

A summary of the pertinent physical and chemical properties of C-Laurdan is presented below.
Understanding these characteristics is the first step toward safe handling and informed
disposal decisions.
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Property Value
Molecular Weight 397.56 g/mol [1]
Formula C25H3s5NO3[1]
Appearance Solid

Soluble in DMF (to 100 mM), ethanol (to 10

Solubility mM), and DMSO (to 20 mM)[1]
Storage Store at -20°CJ[1]

Purity >95%[1]

CAS Number 959839-06-6

Essential Safety and Handling Protocols

Prior to handling C-Laurdan, it is imperative to adhere to standard laboratory safety practices.
The following Personal Protective Equipment (PPE) is mandatory:

» Eye Protection: Safety glasses or goggles should be worn at all times.
e Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.
o Body Protection: A laboratory coat must be worn to protect against spills.

Work with C-Laurdan, particularly the solid form, in a well-ventilated area or under a chemical
fume hood to minimize inhalation exposure. Avoid generating dust. In case of accidental
contact, wash the affected area thoroughly with soap and water.

Step-by-Step Disposal Procedures

The appropriate disposal method for C-Laurdan waste depends on its form (liquid or solid) and
concentration. The following procedures are based on general guidelines for non-hazardous
laboratory chemical waste.

Disposal of Liquid C-Laurdan Waste
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Dilute Aqueous Solutions: For very dilute, non-hazardous aqueous solutions of C-Laurdan,
disposal down the drain with copious amounts of running water may be permissible.
However, it is crucial to first consult and obtain approval from your institution's Environmental
Health and Safety (EH&S) department. Local regulations and wastewater treatment
capabilities will dictate the acceptability of this method.

Concentrated or Solvent-Based Solutions: Unused or concentrated solutions of C-Laurdan,
especially those dissolved in solvents like DMF, ethanol, or DMSO, must not be poured down
the drain. These should be collected in a designated, properly labeled hazardous waste
container. The container should be compatible with the solvent used. Follow your institution's
hazardous waste disposal procedures for collection and pickup.

Disposal of Solid C-Laurdan Waste

Contaminated Labware: Items such as pipette tips, centrifuge tubes, and gloves that are
contaminated with C-Laurdan should be collected in a designated solid waste container. If
the contamination is minimal and the material is not considered hazardous, it may be
permissible to dispose of it in the regular laboratory trash. However, for an added layer of
safety, it is recommended to treat it as chemical waste.

Empty Containers: Empty C-Laurdan vials should be managed according to the "RCRA
Empty" definition. This typically involves ensuring no free liquid remains. The container
should then be defaced to indicate it no longer contains the chemical and can be disposed of
in the regular trash. For containers that held acutely hazardous chemicals, triple rinsing with
a suitable solvent is required, and the rinsate must be collected as hazardous waste. While
C-Laurdan is not explicitly listed as acutely hazardous, adopting this practice is a
conservative and safe approach.

Unused Solid C-Laurdan: Any unwanted or expired solid C-Laurdan should be disposed of
through your institution's chemical waste program. It should be properly packaged and
labeled for pickup by trained hazardous waste personnel.

C-Laurdan Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of C-

Laurdan waste, from initial assessment to final disposal.
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( Start: C-Laurdan Waste Generated )
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Caption: C-Laurdan Disposal Decision Workflow.
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By adhering to these guidelines and consulting with your institution's safety professionals, you
can ensure the safe and responsible disposal of C-Laurdan waste, fostering a secure and
compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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